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Compound of Interest

Compound Name: Boc-3,5-diiodo-L-tyrosine

Cat. No.: B558194

Essential Safety and Handling Guide for Boc-3,5-
diiodo-L-tyrosine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Boc-3,5-diiodo-L-tyrosine. Adherence to these
procedures is vital for ensuring personal safety and environmental protection in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)

Boc-3,5-diiodo-L-tyrosine is an iodinated organic compound. While a specific Safety Data
Sheet (SDS) for this exact compound is not readily available in the search results, the SDS for
the closely related 3',5'-Diiodo-L-tyrosine indicates that it can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal protective
equipment must be worn at all times.

Table 1: Personal Protective Equipment (PPE) for Handling Boc-3,5-diiodo-L-tyrosine
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1
standards.[2] A face shield
should be worn over goggles if
there is a significant splash
risk.[3]

To protect eyes from dust
particles and potential
splashes, preventing serious

eye irritation.[1]

Hand Protection

Disposable nitrile gloves.[2][3]
Check for visible signs of
degradation or contamination

and change gloves frequently.

To prevent skin contact, which
can cause irritation.[1] Nitrile
gloves offer good resistance to

a range of chemicals.[2]

Body Protection

Along-sleeved laboratory coat,
fully buttoned.[2] Consider a
chemically resistant apron for

larger quantities.

To protect skin and clothing

from contamination.[2]

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood is
recommended.[1] If dusts are
generated and engineering
controls are insufficient, a

respirator may be required.[3]

To prevent inhalation of the
compound, which may cause

respiratory irritation.[1]

Foot Protection

Closed-toe and closed-heel

shoes covering the entire foot.

[2](3]

To protect feet from spills and

falling objects.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for minimizing risks associated

with Boc-3,5-diiodo-L-tyrosine.

Operational Plan: Step-by-Step Handling Procedure

e Preparation and Inspection:
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o Before handling, ensure that a chemical fume hood is operational and the work area is
clean and uncluttered.

o Locate the nearest eyewash station and safety shower.[4]
o Inspect all required PPE for integrity.
e Weighing and Aliquoting:

o Conduct all manipulations that may generate dust, such as weighing, within a chemical
fume hood or a ventilated balance enclosure.

o Use a dedicated set of spatulas and weighing papers.

o Keep the container of Boc-3,5-diiodo-L-tyrosine tightly closed when not in use.[1]

e Dissolving and Reaction Setup:

o When preparing solutions, add the solid compound to the solvent slowly to avoid
splashing.

o If the procedure involves heating, ensure smooth boiling and proper ventilation.

e Post-Handling:

[¢]

Clean all non-disposable equipment thoroughly after use.

[¢]

Wipe down the work surface in the fume hood.

Remove PPE in the correct order to avoid cross-contamination.

[e]

o

Wash hands thoroughly with soap and water after removing gloves.[5]

Disposal Plan: Managing Chemical Waste

lodinated organic compounds should be treated as hazardous waste. Never dispose of this
chemical down the drain.[6]

e Segregation of Waste:
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o Maintain separate, clearly labeled, and sealed waste containers for:

» Solid Waste: Unused Boc-3,5-diiodo-L-tyrosine, contaminated weighing papers,
gloves, and paper towels.

» Liquid Waste: Solutions containing Boc-3,5-diiodo-L-tyrosine and contaminated
solvents.

o Container Management:

o Use shatter-resistant containers for waste.[4]

o Ensure waste containers are properly sealed to prevent leaks or spills.[4][6]

o Label containers clearly as "Hazardous Waste," and list the chemical contents.[7]
o Storage and Collection:

o Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.[7]

o Follow your institution's guidelines for hazardous waste pickup and disposal. It may be
necessary to contact your state's Department of Environmental Protection (DEP) or the
regional EPA office for specific recommendations.[5]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of Boc-
3,5-diiodo-L-tyrosine.
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Caption: Workflow for handling Boc-3,5-diiodo-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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